Cas no 25155-30-0 (Sodium Dodecylbenzene Sulfonate)

• Product Name: Sodium Dodecylbenzene Sulfonate
• CAS No: 25155-30-0
• MF: C₁₈H₂₉NaO₃S
• MW: 348.4758
• MDL: MFCD00011508
• CID: 52664
• PubChem ID: 24893695
• Update Time: 2025-10-28

Sodium Dodecylbenzene Sulfonate Chemical and Physical Properties

Names and Identifiers

• dodecyl benzenesulfonic acid, sodium salt
• Sodium Dodecanesulphonate
• 12 alkyl benzene sulfonic acid sodium
• Sodium Dodecylbenzene Sulfonate
• sodium dodecylbenzenesulphonate
• Laurylbenzolsulfonsä ure-Natriumsalz
• Natriumdodecylbenzolsulfonat
• SULFRAMIN 40
• sodium 4-dodecylbenzenesulfonate
• sodium 4-(1-ethyldecyl)benzenesulfonate
• Linear alkyl benzenesulphonate sodium
• LAS
• sodium 4-(dodecan-2-yl)benzenesulfonate
• sodium 4-(dodecan-6-yl)benzenesulfonate
• Dodecene-1 LAS
• Sodium Dodecylbenzenesulfonate (hard type)(mixture)
• SODIUM DODECYLBENZENE SULFONATE TECHNICAL GRADE
• Sodium dodecylbenzenesulfonate solution
• Sodium dodecylbenzenesulfonate, mixture of branched C10-C14
• Sodium dodecylbenzenesulfonate, mixture of branched C10-C14neat
• Sodiumdodecylbenzenesulfonate(linearalkylchain)
• SDBS、LAS
• 4-(2-dodecyl)benzene sulfonate sodium salt
• DDBS
• Dodecene-1 LAS (JIS K 3363-1990) [for Biodegradability of Synthetic Detergent]
• LAS-C12
• mercol25
• mercol30
• NACCONAL
• sandet60
• sdbs
• sodium 2-phenyldodecane-p-sulfonate
• Sodium Dodecyl Benzene Sulfate
• Sodium 4-Dodecanesulphonate
• Alkylbenzenesulfonic Acid Sodium Salt (hard type) (mixture)
• Dodecylbenzenesulfonic Acid Sodium Salt (hard type) (mixture)
• Laurylbenzenesulfonic Acid Sodium Salt (hard type) (mixture)
• Sodium Alkylbenzenesulfonate (hard type) (mixture)
• Sodium Laurylbenzenesulfonate (hard type) (mixture)
• linear-Dodecylbenzenesulfonic Acid Sodium Salt
• Sodium linear-Dodecylbenzenesulfonate
• Benzenesulfonicacid, dodecyl-, sodium salt (8CI,9CI)
• 35SL
• A 1-1575
• A 41S
• ABS
• AKS 518-2
• AKS 518-2M
• AS 101-1
• Abeson NAM
• Alkanate DC
• Anstex MJ 420
• Arylan SBC
• BN2060
• Berol 496
• Bio-Soft D 35X
• Bio-Soft D 40
• Bio-Soft D 40RC
• Bio-Soft D 62
• Bio-Soft LAS 40S
• Biosoft 40S
• C 550
• C 560
• Caflon NAS 30
• Caflon SNA
• Calsoft90F
• Calsoft F 90
• Calsoft L 40
• Calsoft L 50
• Calsoft L 60
• Conco AAS 35
• Conco AAS 35H
• Conco AAS 40S
• Conco AAS 45S
• Conoco C 550
• DBS
• DBS 60
• DS 10
• DS 60
• DS 60 (surfactant)
• DSB
• DSB (surfactant)
• Deterlon
• Deterlon A
• DoBS
• Dobanic 560
• EPA 219
• Elecut S 412
• Elfan WA 35
• Elfan WA 50
• Elfan WA Powder
• Emulin B 22
• F 25
• F 90
• F 90(sulfonic acid)
• FAW 01
• HS 85S
• Jugopon
• KB (surfactant)
• LN 2025D
• Lavagion
• Lipon LS 250
• Lipon PS 260
• Lipon PS 860
• Liponox LE 110
• LutensitA-LBN 50
• Lutensit A-LBS
• MB-VR
• MOA 215
• Maranil
• Maranil 55
• Maranil A
• Maranil A 25
• Maranil A 55
• Maranil Lab
• Maranil Paste A 55
• Marlon375
• Marlon 375A
• Marlon A
• Marlon A 350
• Marlon A 365
• Marlon A 375
• Marlon A396
• Marlon ARL
• Merpisap AP 85W
• Merpisap AP 90P
• NKS 50
• Nacconol 35SL
• Nacconol 40F
• Nansa 1106
• Nansa 1169P
• Nansa 1260
• Nansa 66
• Nansa HF 80
• Nansa HS 80
• Nansa HS 80S
• Nansa HS 80SA
• Nansa HS 85S
• Nansa HS 90S
• Nansa SL
• Nansa SS
• Nansa SSA 055
• Neogen S 20
• Neogen S 20A
• Neogen SC
• Neogen SC-F
• Neopelex 05
• Neopelex 25
• Neopelex 6
• Neopelex 6E
• Neopelex 6F
• Neopelex F 15
• Neopelex F 25
• Neopelex F 60
• Neopelex F 65
• Neopelex G 15
• Neopelex G 20
• Neopelex G 65
• Neopelex N 6
• Nestapone
• Newrex Powder F
• Newrex R
• Newrex R 25
• Newrex Soft 60
• Newrex Soft 60N
• Newrex T
• Nissan Newrex F
• Nissan Newrex H
• Nissan Newrex R
• Nissan Newrex Soft60
• Nissan Newrex T
• Nonylphenyl sodium sulfonate
• Oromin O
• Pelopon A
• PhenylSulfonate HSR
• Pionin A 41S
• Polystep A 15
• Polystep A 4
• Polystep A 7
• Polystep LAS 50
• Reworyl NKS 50
• Rhodacal DS 10
• Rhodacal DS 4
• Rhodacal LDS22
• Sodium 4-dodecylbenzenesulphonate
• DSSTox_CID_5219
• DSSTox_RID_77705
• DSSTox_GSID_25219
• DSSTox_RID_78822
• DSSTox_GSID_29806
• Tox21_300506
• Tox21_201718
• Tox21_112106
• Tox21_200193
• sodium 4-dodecan-3-ylbenzenesulfonate
• NCGC002
• Benzenesulfonic acid, C10-14-alkyl derivs., sodium salts
• Dodecylbenzenesulfonic acid sodium salt
• KB
• Maranil 2G
• Nacconol 40G
• Nacconol 90G
• Newcol220L
• Silicon dioxide
• sodium dodecyl benzene sulfonate

• MDL： MFCD00011508
• Inchi： 1S/C18H30O3S.Na/c1-3-5-6-7-8-9-10-11-16(4-2)17-12-14-18(15-13-17)22(19,20)21;/h12-16H,3-11H2,1-2H3,(H,19,20,21);/q;+1/p-1
• InChI Key： HOXWFOVSCUWIEH-UHFFFAOYSA-M
• SMILES： S(C1C([H])=C([H])C(=C([H])C=1[H])C([H])(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 348.17400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 11
• Complexity: 370
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6
• Surface Charge: 0

Experimental Properties

• Color/Form: Appearance white to yellowish powder or particles
• Density: 1.1392
• Stability/Shelf Life: Stable.
• PSA: 65.58000
• LogP: 6.13490
• Solubility: Soluble in water
• Merck: 8612
• Sensitiveness: Sensitive to humidity

Sodium Dodecylbenzene Sulfonate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302,H315,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 22-38-41
• Safety Instruction： S26-S27-S36/37/39
• RTECS：DB6825000
• Hazardous Material Identification：
• Risk Phrases：R22; R37/38; R41
• HazardClass：9
• PackingGroup：III
• Toxicity：LD50 in mice: 2 g/kg orally; 105 mg/kg i.v. (Hopper)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Sodium Dodecylbenzene Sulfonate

Recent Advances in the Application of Sodium Dodecylbenzene Sulfonate (CAS 25155-30-0) in Chemical and Biomedical Research

Sodium Dodecylbenzene Sulfonate (SDBS, CAS 25155-30-0) is a widely used anionic surfactant with significant applications in chemical, pharmaceutical, and biomedical research. Recent studies have explored its role in drug delivery systems, antimicrobial formulations, and as a stabilizing agent in nanoparticle synthesis. This research brief synthesizes the latest findings on SDBS, highlighting its potential in advancing biomedical technologies and addressing current challenges in the field.

One of the most notable advancements involves the use of SDBS in enhancing the solubility and bioavailability of hydrophobic drugs. A 2023 study published in the Journal of Controlled Release demonstrated that SDBS-based micelles significantly improved the delivery of anticancer agents, such as paclitaxel, by increasing their water solubility and cellular uptake. The study reported a 40% increase in drug efficacy compared to traditional formulations, underscoring SDBS's potential in oncology therapeutics.

In antimicrobial research, SDBS has shown promise as a synergistic agent when combined with conventional antibiotics. A recent investigation in Applied Microbiology and Biotechnology revealed that SDBS enhances the membrane permeability of Gram-negative bacteria, facilitating the penetration of antibiotics like ciprofloxacin. This combination therapy reduced the minimum inhibitory concentration (MIC) by 50%, offering a potential strategy to combat antibiotic resistance.

Beyond biomedical applications, SDBS has been instrumental in nanotechnology. Researchers at MIT developed a novel SDBS-stabilized gold nanoparticle system for targeted drug delivery. The surfactant's ability to form stable colloidal dispersions was critical in achieving uniform particle size distribution, as reported in ACS Nano (2024). This innovation opens new avenues for precision medicine and diagnostic imaging.

Despite these advancements, challenges remain in optimizing SDBS formulations for clinical use. Issues such as cytotoxicity at high concentrations and environmental persistence require further investigation. Ongoing studies are exploring modified SDBS derivatives with improved biocompatibility, as highlighted in a 2024 review in Chemical Society Reviews.

In conclusion, Sodium Dodecylbenzene Sulfonate (25155-30-0) continues to be a versatile compound with expanding roles in chemical and biomedical research. Its applications in drug delivery, antimicrobial therapy, and nanotechnology demonstrate its potential to address critical healthcare challenges. Future research should focus on refining its properties to maximize therapeutic benefits while minimizing adverse effects.